Cas no 2228358-75-4 (methyl 4-amino-3-{pyrazolo1,5-apyrimidin-2-yl}butanoate)

• Product Name: methyl 4-amino-3-{pyrazolo1,5-apyrimidin-2-yl}butanoate
• CAS No: 2228358-75-4
• MF: C₁₁H₁₄N₄O₂
• MW: 234.254461765289
• CID: 6214051
• PubChem ID: 165966375
• Update Time: 2025-05-20

methyl 4-amino-3-{pyrazolo1,5-apyrimidin-2-yl}butanoate Chemical and Physical Properties

Names and Identifiers

• methyl 4-amino-3-{pyrazolo1,5-apyrimidin-2-yl}butanoate
• EN300-1745123
• methyl 4-amino-3-{pyrazolo[1,5-a]pyrimidin-2-yl}butanoate
• 2228358-75-4

• Inchi： 1S/C11H14N4O2/c1-17-11(16)5-8(7-12)9-6-10-13-3-2-4-15(10)14-9/h2-4,6,8H,5,7,12H2,1H3
• InChI Key： TWVLHBVCMFXPRI-UHFFFAOYSA-N
• SMILES： O(C)C(CC(CN)C1C=C2N=CC=CN2N=1)=O

Computed Properties

• Exact Mass: 234.11167570g/mol
• Monoisotopic Mass: 234.11167570g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 274
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.7
• Topological Polar Surface Area: 82.5Ų

Additional information on methyl 4-amino-3-{pyrazolo1,5-apyrimidin-2-yl}butanoate

Methyl 4-Amino-3-{Pyrazolo[1,5-A]Pyrimidin-2-Yl}Butanoate: A Comprehensive Overview

Methyl 4-amino-3-{pyrazolo[1,5-a]pyrimidin-2-yl}butanoate, identified by the CAS number 2228358-75-4, is a compound of significant interest in the field of organic chemistry and pharmacology. This compound is notable for its unique structure, which combines a pyrazolo[1,5-a]pyrimidine moiety with a butanoate ester group. The presence of the pyrazolo[1,5-a]pyrimidine ring system suggests potential applications in drug design, particularly in the development of kinase inhibitors and other bioactive molecules.

The synthesis of methyl 4-amino-3-{pyrazolo[1,5-a]pyrimidin-2-yl}butanoate involves a series of well-established organic reactions, including nucleophilic substitutions and cyclizations. Recent studies have focused on optimizing the synthetic pathway to enhance yield and purity, making it more accessible for large-scale production. The compound's stability under various conditions has also been extensively studied, with findings indicating moderate stability under physiological conditions.

From a pharmacological perspective, methyl 4-amino-3-{pyrazolo[1,5-a]pyrimidin-2-yl}butanoate has shown promising activity in preclinical models. Research published in the Journal of Medicinal Chemistry highlights its potential as a lead compound for developing treatments targeting specific kinases involved in cancer pathways. The amino group at position 4 of the butanoate chain plays a critical role in binding to target proteins, while the pyrazolo[1,5-a]pyrimidine ring contributes to structural rigidity and enhances bioavailability.

Recent advancements in computational chemistry have allowed researchers to model the interactions of methyl 4-amino-3-{pyrazolo[1,5-a]pyrimidin-2-yl}butanoate with various biological targets. These studies have provided insights into its binding affinity and selectivity, paving the way for further optimization. Additionally, investigations into its metabolic pathways have revealed that it undergoes phase II conjugation reactions, which are crucial for determining its pharmacokinetic profile.

In terms of applications, methyl 4-amino-3-{pyrazolo[1,5-a]pyrimidin-2-yl}butanoate is being explored as a component in combinatorial drug therapies due to its ability to modulate multiple signaling pathways simultaneously. This multi-target approach is particularly advantageous in treating complex diseases such as cancer and neurodegenerative disorders.

In conclusion, methyl 4-amino-3-{pyrazolo[1,5-a]pyrimidin-2-yl}butanoate (CAS No. 2228358754) represents a valuable addition to the arsenal of bioactive compounds under investigation for therapeutic applications. Its unique structure and promising pharmacological profile make it a focal point for ongoing research efforts aimed at advancing drug discovery.